Cas no 97048-13-0 (Urofollitropin)
Urofollitrophin is a high-purity hormone obtained from the urine of menopausal people, which has the effect of Promoting Follicular Development \ maturation. Sequential administration of urinary follicle stimulating hormone and chorionic gonadotropin (hCG) can promote ovulation in patients with polycystic ovary (such patients have elevated LH / FSH values, and clomiphene therapy is ineffective)< Br>
Urofollitropin structure
Urofollitropin Properties
Names and Identifiers
-
- Urofollitropin
- Fertinex
- Fertinorm
- Metrodin
- Orgafol
- Follicle-stimulating hormone
- 146479-72-3
- 1-[19-amino-7-(2-amino-2-oxoethyl)-13-butan-2-yl-10-(1-hydroxyethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
- Fertinex; Fertinorm; Metrodin; Orgafol; Urofollitrophin
- SCHEMBL19712185
- Q4006490
- 1-{19-Amino-7-(2-amino-2-oxoethyl)-13-(butan-2-yl)-10-(1-hydroxyethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carbonyl}prolylleucylglycinamide
- 97048-13-0
- 26995-91-5
- AT36867
- DTXSID10869286
- DA-78798
- ZDRRIRUAESZNIH-UHFFFAOYSA-N
- +Expand
-
- ZDRRIRUAESZNIH-UHFFFAOYSA-N
- InChI=1S/C42H65N11O12S2/c1-6-21(4)33-40(63)52-34(22(5)54)41(64)49-28(16-31(44)56)37(60)50-29(19-67-66-18-25(43)35(58)47-27(38(61)51-33)15-23-9-11-24(55)12-10-23)42(65)53-13-7-8-30(53)39(62)48-26(14-20(2)3)36(59)46-17-32(45)57/h9-12,20-22,25-30,33-34,54-55H,6-8,13-19,43H2,1-5H3,(H2,44,56)(H2,45,57)(H,46,59)(H,47,58)(H,48,62)(H,49,64)(H,50,60)(H,51,61)(H,52,63)
- CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CC2=CC=C(C=C2)O)N)C(=O)N3CCCC3C(=O)NC(CC(C)C)C(=O)NCC(=O)N)CC(=O)N)C(C)O
Computed Properties
- 979.426
- 12
- 15
- 15
- 979.426
- 67
- 1790
- 0
- 0
- 10
- 0
- 0
- 1
- -1.5
- 427A^2
Experimental Properties
- 1474.1 °C at 760 mmHg
- 845.3 °C
- Sensitive to light
- 1.271
Urofollitropin Price
Urofollitropin Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:97048-13-0)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:97048-13-0)
TANG SI LEI
15026964105
2881489226@qq.com
Urofollitropin Related Literature
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Yukihiro Arakawa,Ken Yamanomoto,Hazuki Kita,Masami Tanaka,Naoki Haraguchi,Shinichi Itsuno,Yasushi Imada Chem. Sci., 2017,8, 5468-5475
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Ki Ro Yoon,Sung Hyun Kwon,Kyung Jin Lee,Sunhee Jo,Ju Sung Lee,Kwan-Young Lee,Seung Woo Lee,Seung Geol Lee,Jin Young Kim J. Mater. Chem. A, 2019,7, 7380-7388
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Natalia Skrzypczak,Piotr Przybylski Nat. Prod. Rep., 2022,39, 1678-1704
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Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
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Sepideh Farshbaf,Pavel Anzenbacher, Jr Chem. Commun., 2023,59, 5296-5297
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Xiaofang Ma,He Xiao,Yang Gao,Man Zhao,Li Zhang,Junming Zhang,Jianfeng Jia,Haishun Wu J. Mater. Chem. A, 2023,11, 3524-3534
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Enhong Sheng,Shuangliu Zhou Green Chem., 2005,7, 683-686
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Piotr F. J. Lipiński RSC Adv., 2016,6, 23900-23904
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Jingwei Xiang,Yi Zhang,Bao Zhang,Lixia Yuan,Xueting Liu,Zexiao Cheng,Yan Yang,Xinxin Zhang,Zhen Li,Yue Shen,Jianjun Jiang,Yunhui Huang Energy Environ. Sci., 2021,14, 3510-3521
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:97048-13-0)UROFOLLITROPIN
99.9%
200kg
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